Cas no 2091484-37-4 (methyl (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxylate)

• Product Name: methyl (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2091484-37-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5154295
• Update Time: 2025-08-03

methyl (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-amino-3-hydroxy-, methyl ester, cis-
• methyl (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C6H11NO3/c1-10-5(9)6(7)2-4(8)3-6/h4,8H,2-3,7H2,1H3/t4-,6-
• InChI Key： UBZPOOWBCRWJTN-DTXYKFKXSA-N
• SMILES： [C@]1(N)(C(OC)=O)C[C@H](O)C1

Additional information on methyl (1s,3s)-1-amino-3-hydroxycyclobutane-1-carboxylate

Methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate: A Comprehensive Overview

Methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate, with the CAS number 2091484-37-4, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields. This compound is characterized by its cyclobutane ring structure, which imparts unique chemical and physical properties. The molecule consists of a cyclobutane ring with two substituents: an amino group and a hydroxyl group, both positioned in the (1S,3S) configuration. Additionally, the carboxylate group is methylated, further enhancing its stability and reactivity.

The synthesis of methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. The use of chiral catalysts and enantioselective reactions has been pivotal in achieving the desired stereochemistry, which is critical for its biological activity.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. The cyclobutane ring is known to exhibit favorable pharmacokinetic properties, making it an attractive scaffold for drug design. Recent studies have explored its role as a precursor for bioactive molecules targeting various therapeutic areas, including neurodegenerative diseases and cancer. The amino and hydroxyl groups provide functional diversity, allowing for further chemical modifications to tailor the compound's properties.

In addition to its medicinal applications, methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate has shown potential in materials science. Its rigid cyclobutane structure can be exploited to create advanced materials with unique mechanical and electronic properties. Researchers have investigated its use in polymer synthesis and as a component in self-healing materials. The ability to form hydrogen bonds due to the hydroxyl group enhances its compatibility with various polymer systems.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1S,3S) configuration ensures optimal interactions with biological targets, such as enzymes and receptors. Recent computational studies have provided insights into the molecular recognition mechanisms of this compound, shedding light on its binding affinities and selectivity profiles.

From an environmental perspective, the synthesis and application of methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, methyl (1S,3S)-1-amino-3-hydroxycyclobutane-1-carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable asset in both medicinal and materials research. As scientific advancements continue to unfold, this compound is expected to pave the way for innovative solutions in healthcare and beyond.